2-(4-(3-(4-acetylpiperazin-1-yl)-3-oxopropyl)-3,5-dimethyl-1H-pyrazol-1-yl)-5,6-dimethylpyrimidin-4(3H)-one

• IUPAC Name: 2-[4-[3-(4-acetylpiperazin-1-yl)-3-oxopropyl]-3,5-dimethylpyrazol-1-yl]-4,5-dimethyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C20H28N6O3/c1-12-13(2)21-20(22-19(12)29)26-15(4)17(14(3)23-26)6-7-18(28)25-10-8-24(9-11-25)16(5)27/h6-11H2,1-5H3,(H,21,22,29)
• InChI Key: FFSCQXPTXVXSAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=C(C(=N2)C)CCC(=O)N3CCN(CC3)C(=O)C)C)C
• Molecular Formula: C20H28N6O3
• Molecular Weight: 400.5 g/mol

Description

2-(4-(3-(4-acetylpiperazin-1-yl)-3-oxopropyl)-3,5-dimethyl-1H-pyrazol-1-yl)-5,6-dimethylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C20H28N6O3 and its molecular weight is 400.483. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Research has been conducted on the synthesis and biological evaluation of novel pyrazolopyrimidine derivatives. For instance, Rahmouni et al. (2016) synthesized a series of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones and evaluated them for their cytotoxic and 5-lipoxygenase inhibition activities. This study indicates the potential of pyrazolopyrimidines in anticancer and anti-inflammatory applications (Rahmouni et al., 2016).

Antimicrobial Activity

Another area of application is the development of antimicrobial agents. Bondock et al. (2008) utilized a key intermediate compound to synthesize various heterocycles incorporating the antipyrine moiety, showing significant antimicrobial activities (Bondock et al., 2008).

Anticancer Activity

Furthermore, the synthesis of pyrazolopyrimidin-4-one derivatives has shown promising results in anticancer studies. Abdellatif et al. (2014) reported on the synthesis of new compounds and tested them for their antitumor activity on the MCF-7 human breast adenocarcinoma cell line, revealing significant inhibitory activity (Abdellatif et al., 2014).

Insecticidal and Antibacterial Potential

Additionally, pyrimidine-linked pyrazole heterocyclics have been explored for their insecticidal and antibacterial potential. Deohate and Palaspagar (2020) synthesized these compounds and evaluated their effectiveness against certain insects and microorganisms, highlighting their potential in agricultural and pharmaceutical applications (Deohate & Palaspagar, 2020).